Dexamethasone 23-Dimorpholinophosphinate
Dexamethasone 23-Dimorpholinophosphinate
Brand Name:
Vulcanchem
CAS No.:
3864-50-4
VCID:
VC0048383
InChI:
InChI=1S/C30H44FN2O8P/c1-20-16-24-23-5-4-21-17-22(34)6-7-27(21,2)29(23,31)25(35)18-28(24,3)30(20,37)26(36)19-41-42(38,32-8-12-39-13-9-32)33-10-14-40-15-11-33/h6-7,17,20,23-25,35,37H,4-5,8-16,18-19H2,1-3H3/t20-,23+,24+,25+,27+,28+,29+,30+/m1/s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COP(=O)(N5CCOCC5)N6CCOCC6)O)C)O)F)C
Molecular Formula:
C30H44FN2O8P
Molecular Weight:
610.66
Dexamethasone 23-Dimorpholinophosphinate
CAS No.: 3864-50-4
Reference Standards
VCID: VC0048383
Molecular Formula: C30H44FN2O8P
Molecular Weight: 610.66
CAS No. | 3864-50-4 |
---|---|
Product Name | Dexamethasone 23-Dimorpholinophosphinate |
Molecular Formula | C30H44FN2O8P |
Molecular Weight | 610.66 |
IUPAC Name | (8S,9R,10S,11S,13S,14S,16R,17R)-17-(2-dimorpholin-4-ylphosphoryloxyacetyl)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C30H44FN2O8P/c1-20-16-24-23-5-4-21-17-22(34)6-7-27(21,2)29(23,31)25(35)18-28(24,3)30(20,37)26(36)19-41-42(38,32-8-12-39-13-9-32)33-10-14-40-15-11-33/h6-7,17,20,23-25,35,37H,4-5,8-16,18-19H2,1-3H3/t20-,23+,24+,25+,27+,28+,29+,30+/m1/s1 |
Standard InChIKey | RNVQHKJBDRJEFZ-KJGWKDEOSA-N |
SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COP(=O)(N5CCOCC5)N6CCOCC6)O)C)O)F)C |
Last Modified | Aug 20 2021 |
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